2-[1-(4-Fluorophenyl)imidazol-2-yl]-3,3-dimethyl-N-[3-[methyl(prop-2-ynyl)amino]propyl]azetidine-1-carboxamide

• IUPAC Name: 2-[1-(4-fluorophenyl)imidazol-2-yl]-3,3-dimethyl-N-[3-[methyl(prop-2-ynyl)amino]propyl]azetidine-1-carboxamide
• InChI: InChI=1S/C22H28FN5O/c1-5-13-26(4)14-6-11-25-21(29)28-16-22(2,3)19(28)20-24-12-15-27(20)18-9-7-17(23)8-10-18/h1,7-10,12,15,19H,6,11,13-14,16H2,2-4H3,(H,25,29)
• InChI Key: UVSYZRZLCSUBPW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C1C2=NC=CN2C3=CC=C(C=C3)F)C(=O)NCCCN(C)CC#C)C
• Molecular Formula: C22H28FN5O
• Molecular Weight: 397.5 g/mol

Description

The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

While specific synthesis methods for this compound are not available, imidazole derivatives are generally synthesized using glyoxal and ammonia. Various synthetic routes have been developed for imidazole and its derived products.

Molecular Structure Analysis

Imidazole is amphoteric in nature, showing both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on the specific compound and its biological target. Some compounds exhibit activity against various bacteria.

Future Directions

Imidazole has become an important synthon in the development of new drugs. Given the broad range of biological activities exhibited by imidazole derivatives, there is significant potential for the development of new therapeutic agents based on this structure.